Cas no 1888752-91-7 (3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid)

• Product Name: 3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• CAS No: 1888752-91-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6452056
• PubChem ID: 115006642
• Update Time: 2025-08-01

3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1816822
• 3-amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• 1888752-91-7
• 3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid

• Inchi： 1S/C13H17NO2/c14-8-12(13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7,12H,1-2,4,6,8,14H2,(H,15,16)
• InChI Key： SDDQYDHGFDJCSQ-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CC=CC2CCCCC=21)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid

3-Amino-2-(5,6,7,8-Tetrahydronaphthalen-1-yl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid, also known by its CAS number 1888752-91-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group and a propanoic acid moiety with a tetrahydronaphthalene ring system. The tetrahydronaphthalene component adds complexity to the molecule, making it a valuable substrate for various chemical modifications and applications.

The synthesis of this compound involves a series of carefully designed reactions. Recent studies have highlighted the use of catalytic asymmetric hydrogenation to construct the tetrahydronaphthalene ring system. This method not only enhances the efficiency of the synthesis but also allows for better control over the stereochemistry of the molecule. Researchers have also explored alternative routes, such as intramolecular cyclization and cross-coupling reactions, to optimize the production process and improve yield.

In terms of applications, 3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid has shown promise in drug discovery and development. Its amino and carboxylic acid functionalities make it an ideal candidate for peptide synthesis and the design of bioactive molecules. Recent findings suggest that this compound may exhibit potential as a precursor for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The structural versatility of this compound has also led to its exploration in materials science. By incorporating this molecule into polymer systems or as a building block for supramolecular assemblies, researchers aim to develop advanced materials with tailored properties. For instance, studies have demonstrated that derivatives of this compound can enhance the mechanical strength and thermal stability of polymeric materials.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound in detail. These methods provide insights into its molecular structure and confirm the presence of key functional groups. Additionally, computational chemistry tools have been utilized to predict the electronic properties and reactivity of this compound under different conditions.

In conclusion, 3-Amino-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid represents a versatile building block with wide-ranging applications in chemistry and related disciplines. Ongoing research continues to uncover new aspects of its potential utility, making it a subject of ongoing interest in both academic and industrial settings.